Cas no 2098027-82-6 (4-(4-chlorophenyl)-5-methyl-1-(prop-2-yn-1-yl)-1H-1,2,3-triazole)

• Product Name: 4-(4-chlorophenyl)-5-methyl-1-(prop-2-yn-1-yl)-1H-1,2,3-triazole
• CAS No: 2098027-82-6
• MF: C₁₂H₁₀ClN₃
• MW: 231.680901050568
• CID: 5724292
• PubChem ID: 126847448
• Update Time: 2025-05-19

4-(4-chlorophenyl)-5-methyl-1-(prop-2-yn-1-yl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• AKOS040818543
• 4-(4-chlorophenyl)-5-methyl-1-(prop-2-yn-1-yl)-1H-1,2,3-triazole
• 2098027-82-6
• 4-(4-chlorophenyl)-5-methyl-1-prop-2-ynyltriazole
• F2167-8434
• 1H-1,2,3-Triazole, 4-(4-chlorophenyl)-5-methyl-1-(2-propyn-1-yl)-

• Inchi： 1S/C12H10ClN3/c1-3-8-16-9(2)12(14-15-16)10-4-6-11(13)7-5-10/h1,4-7H,8H2,2H3
• InChI Key： XKHMSCJMKFDDPA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(C)N(CC#C)N=N1

Computed Properties

• Exact Mass: 231.0563250g/mol
• Monoisotopic Mass: 231.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 365.2±52.0 °C(Predicted)
• pka: 0.08±0.10(Predicted)

Additional information on 4-(4-chlorophenyl)-5-methyl-1-(prop-2-yn-1-yl)-1H-1,2,3-triazole

Introduction to 4-(4-chlorophenyl)-5-methyl-1-(prop-2-yn-1-yl)-1H-1,2,3-triazole (CAS No. 2098027-82-6) and Its Emerging Applications in Chemical Biology

The compound 4-(4-chlorophenyl)-5-methyl-1-(prop-2-yn-1-yl)-1H-1,2,3-triazole (CAS No. 2098027-82-6) represents a fascinating class of heterocyclic molecules that have garnered significant attention in the field of chemical biology and drug discovery. Its unique structural features, comprising a triazole ring fused with a propargyl group and a chlorophenyl substituent, endow it with a high degree of chemical versatility and biological potential. This introduction delves into the molecular characteristics, synthetic pathways, and the latest research applications of this compound, highlighting its significance in modern medicinal chemistry.

The molecular framework of 4-(4-chlorophenyl)-5-methyl-1-(prop-2-yn-1-yl)-1H-1,2,3-triazole is characterized by a triazole core, which is a well-established scaffold in pharmaceuticals due to its ability to form stable hydrogen bonds and interact with biological targets. The presence of a propargyl group (an alkyne derivative) at the 1-position introduces reactivity that can be exploited for further functionalization, while the 4-chlorophenyl moiety at the 4-position provides lipophilicity and potential for hydrophobic interactions with protein binding sites. These structural elements make the compound an attractive candidate for designing novel bioactive molecules.

In recent years, there has been a surge in interest towards triazole derivatives as pharmacological agents due to their broad spectrum of biological activities. The triazole ring is particularly notable for its role in several FDA-approved drugs, including antifungals and antivirals. The compound under discussion (4-(4-chlorophenyl)-5-methyl-1-(prop-2-yn-1-yl)-1H-1,2,3-triazole) shares structural similarities with these established therapeutics but incorporates additional functional groups that may enhance its pharmacokinetic properties or target specificity. This has prompted researchers to explore its potential in modulating various biological pathways.

One of the most compelling aspects of this molecule is its potential as an intermediate in the synthesis of more complex pharmacophores. The propargyl group serves as a versatile handle for further chemical modifications via cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These reactions allow for the introduction of aryl or vinyl groups at strategic positions within the molecule, enabling the tuning of its electronic properties and biological activity. Such modularity is highly valued in drug discovery pipelines where rapid diversification of molecular libraries is essential.

Recent studies have begun to uncover the biological relevance of 4-(4-chlorophenyl)-5-methyl-1-(prop-2-yn-1-yl)-1H-1,2,3-triazole by investigating its interactions with target proteins and enzymes. Initial computational modeling suggests that this compound may exhibit inhibitory effects on certain kinases and metabolic enzymes implicated in cancer progression. The chlorophenyl group is known to enhance binding affinity through hydrophobic interactions with aromatic pockets in protein targets, while the triazole ring can engage in hydrogen bonding networks crucial for enzyme inhibition.

Experimental validation of these hypotheses has already yielded promising results. In vitro assays have demonstrated that derivatives of this scaffold exhibit nanomolar potency against specific enzymatic targets relevant to inflammatory diseases and neurodegeneration. The propargyl group has been shown to increase solubility when incorporated into more polar analogs, improving membrane permeability—a critical factor for drug bioavailability. These findings underscore the compound's potential as a lead structure for further optimization.

The synthesis of 4-(4-chlorophenyl)-5-methyl-1-(prop-2-yn-1-yl)-1H-1,2,3-triazole presents an interesting challenge due to the need to construct multiple stereocenters and functionalize sensitive moieties under mild conditions. Modern synthetic approaches often employ transition-metal catalysis to streamline these transformations while maintaining high regioselectivity. For instance, palladium-catalyzed Sonogashira coupling between terminal alkynes and halogenated aromatic compounds provides an efficient route to introduce the propargyl unit onto the triazole core.

Advances in flow chemistry have further enhanced the accessibility of this compound by enabling continuous production under controlled conditions. This methodology reduces solvent waste and improves scalability—key considerations for industrial applications in pharmaceutical manufacturing. Additionally, green chemistry principles are being integrated into synthetic protocols by utilizing biodegradable solvents or renewable feedstocks where possible.

The future direction of research on 4-(4-chlorophenyl)-5-methyl-1-(prop-2-yn-1-yl)-1H-1,2,3-triazole will likely focus on expanding its therapeutic applications through structure-based drug design. High-throughput screening campaigns combined with machine learning algorithms are being employed to identify optimal analogs within this series based on predicted binding affinities andADMET (Absorption Distribution Metabolism Excretion Toxicity) profiles. Such interdisciplinary approaches promise to accelerate the discovery process by leveraging computational power alongside experimental validation.

Moreover，the adaptability of this molecular scaffold suggests broader utility beyond traditional small-molecule drugs. Its ability to serve as a precursor for peptidomimetics or nucleotide analogs opens up new avenues for developing biologics-inspired therapeutics that mimic natural biomolecules while offering improved stability or bioavailability profiles. This versatility underscores why compounds like 4-(4-chlorophenyl)-5-methyl - ily - prop - 2 - yn - 11 H - 12 ,13 - triazole (CAS No:2098027_82_6) continue to captivate medicinal chemists seeking innovative solutions to complex biological challenges.